Cas no 6665-99-2 (cytidine diphosphate glycerol)
cytidine diphosphate glycerol structure
Product Name:cytidine diphosphate glycerol
CAS No:6665-99-2
MF:C12H21N3O13P2
MW:477.254965543747
CID:964366
PubChem ID:439249
Update Time:2025-04-19
cytidine diphosphate glycerol Chemical and Physical Properties
Names and Identifiers
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- cytidine diphosphate glycerol
- DTXSID001157771
- 6665-99-2
- CHEBI:17885
- CDP-glycerol
- Cdp glycerols
- cytidine 5'-[3-(2,3-dihydroxypropyl) dihydrogen diphosphate]
- [[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2,3-dihydroxypropyl hydrogen phosphate
- Cytidine 5'-(trihydrogen diphosphate), P'-(2,3-dihydroxypropyl) ester
- C00513
- Q27102700
- Cytidine 5a(2)-(trihydrogen diphosphate), Pa(2)-(2,3-dihydroxypropyl) ester
-
- Inchi: 1S/C12H21N3O13P2/c13-8-1-2-15(12(20)14-8)11-10(19)9(18)7(27-11)5-26-30(23,24)28-29(21,22)25-4-6(17)3-16/h1-2,6-7,9-11,16-19H,3-5H2,(H,21,22)(H,23,24)(H2,13,14,20)/t6?,7-,9-,10-,11-/m1/s1
- InChI Key: HHPOUCCVONEPRK-JANFQQFMSA-N
- SMILES: P(=O)(O)(OP(=O)(O)OCC(CO)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O
Computed Properties
- Exact Mass: 477.05496173g/mol
- Monoisotopic Mass: 477.05496173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 30
- Rotatable Bond Count: 10
- Complexity: 791
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.3
- Topological Polar Surface Area: 251Ų
cytidine diphosphate glycerol Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
6665-99-2 (cytidine diphosphate glycerol) Related Products
- 81012-87-5(CTP Disodium Dihydrate (>85%))
- 18423-42-2(Cytidine-5'-triphosphoric acid disodium salt)
- 63-38-7(Cytidine 5'-(trihydrogen diphosphate))
- 123334-07-6(Cytidine-5'-triphosphoric Acid Disodium Salt)
- 119629-11-7(Cytidine-5'-diphospho-dimethylaminoethanol Sodium Salt)
- 33818-15-4(citicoline sodium)
- 147258-10-4(RNA formation factor(mouse gene Brn-1 reduced) (9CI))
- 54394-90-0(Sodium 4-amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-5-yl hydrogendiphosphate)
- 36051-68-0(Cytidine 5′-triphosphate (disodium salt))
- 987-78-0(Citicoline)
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